Cas no 57-96-5 (Sulfinpyrazone)

• Product Name: Sulfinpyrazone
• CAS No: 57-96-5
• Molecular Formula: C₂₃H₂₀N₂O₃S
• Molecular Weight: 404.4815
• MDL: MFCD00057279
• CID: 33681
• PubChem ID: 329824510

Sulfinpyrazone Properties

Names and Identifiers

• 1,2-Diphenyl-4-(2-(phenylsulfinyl)ethyl)pyrazolidine-3,5-dione
• Sulfinpyrazone
• 1,2-diphenyl-4-(2-phenylsulphinylethyl)pyrazolidine-3,5-dione
• (+/-)-Sulfinpyrazone
• (+ -)-SULFINPYRAZONE
• (±)-Sulfinpyrazone
• 4-[2-(benzenesulfinyl)ethyl]-1,2-diphenylpyrazolidine-3,5-dione
• Anturan
• Anturane
• Anturanil
• Anturidin
• Diphenylpyrazone
• Enturen
• Sulfinpyrazon
• Sulfoxyphenylpyrazolidine
• sulphinpyrazone
• 1,2-Diphenyl-4-[2-(phenylsulfinyl)ethyl]pyrazolidine-3,5-dione
• 1,2-Diphenyl-4-(2-(phenylsulfinyl)ethyl)-3,5-pyrazolidinedione
• Sulfoxyphenyl pyrazolidine
• Anturano
• Sulfinpyrazine
• Sulfinpyrazonum
• Enturan
• Anturen
• Apo-Sulfinpyrazone
• Anturane (TN)
• Sulfinpyrazonum [INN-Latin]
• G 28315
• Sulfinpirazona [INN-Spanish]
• 4-(Phenylsulfoxyethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 1,2-Diphenyl-4-(2'-phenylsulfinethyl)-3,5-

• MDL： MFCD00057279
• InChIKey： MBGGBVCUIVRRBF-UHFFFAOYSA-N
• Inchi： 1S/C23H20N2O3S/c26-22-21(16-17-29(28)20-14-8-3-9-15-20)23(27)25(19-12-6-2-7-13-19)24(22)18-10-4-1-5-11-18/h1-15,21H,16-17H2
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(C([H])([H])C([H])([H])C1([H])C(N(C2C([H])=C([H])C([H])=C([H])C=2[H])N(C2C([H])=C([H])C([H])=C([H])C=2[H])C1=O)=O)=O

Computed Properties

• Exact Mass: 404.119464g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 404.119464g/mol
• Monoisotopic Mass: 404.119464g/mol
• Topological Polar Surface Area: 76.9Ų
• Heavy Atom Count: 29
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: STABLE TO LIGHT & AIR
• Dissociation Constants: PKA: 2.8
• LogP: 4.79120
• PSA: 76.90000
• Merck: 8949
• Refractive Index: 1.6360 (estimate)
• Boiling Point: 590.8 °C at 760 mmHg
• Melting Point: 130.0 to 134.0 deg-C
• Flash Point: 311.1 °C
• λmax: 242(EtOH)(lit.)
• Density: 1.1890 (rough estimate)

Sulfinpyrazone Security Information

• Symbol:
• RTECS：UQ8575000
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD43323)
• Risk Phrases： 22
• Signal Word：Warning

Sulfinpyrazone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%